molecular formula C15H23N3OS B5692880 N-(2,5-dimethylphenyl)-4-(2-hydroxyethyl)-1-piperazinecarbothioamide

N-(2,5-dimethylphenyl)-4-(2-hydroxyethyl)-1-piperazinecarbothioamide

Cat. No. B5692880
M. Wt: 293.4 g/mol
InChI Key: ICJOARDFTGYSKI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2,5-dimethylphenyl)-4-(2-hydroxyethyl)-1-piperazinecarbothioamide, also known as DMPT, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. DMPT is a piperazine derivative that has been found to exhibit interesting biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of N-(2,5-dimethylphenyl)-4-(2-hydroxyethyl)-1-piperazinecarbothioamide is not fully understood, but it is believed to act on the central nervous system by increasing the levels of neurotransmitters such as serotonin and dopamine. This results in an increase in appetite and a reduction in stress and anxiety.
Biochemical and physiological effects:
N-(2,5-dimethylphenyl)-4-(2-hydroxyethyl)-1-piperazinecarbothioamide has been found to exhibit a range of biochemical and physiological effects, including increased feed intake, improved growth performance, and reduced stress and anxiety. In addition, N-(2,5-dimethylphenyl)-4-(2-hydroxyethyl)-1-piperazinecarbothioamide has been shown to modulate the immune system and improve gut health in animals.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethylphenyl)-4-(2-hydroxyethyl)-1-piperazinecarbothioamide has several advantages for use in lab experiments, including its low toxicity and ease of use. However, its effects can be influenced by a range of factors, including the species and age of the animals being studied, as well as the dose and duration of treatment.

Future Directions

There are several areas of future research that could be explored with regards to N-(2,5-dimethylphenyl)-4-(2-hydroxyethyl)-1-piperazinecarbothioamide. These include investigating its potential use as a treatment for human conditions such as anxiety and depression, as well as further exploring its effects on the immune system and gut health. Additionally, more research is needed to determine the optimal dose and duration of treatment for different animal species and age groups.

Synthesis Methods

N-(2,5-dimethylphenyl)-4-(2-hydroxyethyl)-1-piperazinecarbothioamide can be synthesized through a variety of methods, including the reaction of 2,5-dimethylphenyl isothiocyanate with 2-aminoethanol in the presence of a base. Other methods involve the use of different starting materials and reaction conditions.

Scientific Research Applications

N-(2,5-dimethylphenyl)-4-(2-hydroxyethyl)-1-piperazinecarbothioamide has been studied for its potential applications in various fields, including agriculture, medicine, and animal husbandry. In agriculture, N-(2,5-dimethylphenyl)-4-(2-hydroxyethyl)-1-piperazinecarbothioamide has been found to be an effective feed attractant for fish and shrimp, leading to increased growth rates and improved feed conversion ratios. In medicine, N-(2,5-dimethylphenyl)-4-(2-hydroxyethyl)-1-piperazinecarbothioamide has been investigated for its potential use as a treatment for various conditions, including anxiety and depression. In animal husbandry, N-(2,5-dimethylphenyl)-4-(2-hydroxyethyl)-1-piperazinecarbothioamide has been found to improve feed intake and growth performance in pigs and poultry.

properties

IUPAC Name

N-(2,5-dimethylphenyl)-4-(2-hydroxyethyl)piperazine-1-carbothioamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H23N3OS/c1-12-3-4-13(2)14(11-12)16-15(20)18-7-5-17(6-8-18)9-10-19/h3-4,11,19H,5-10H2,1-2H3,(H,16,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ICJOARDFTGYSKI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)C)NC(=S)N2CCN(CC2)CCO
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H23N3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

293.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2,5-dimethylphenyl)-4-(2-hydroxyethyl)piperazine-1-carbothioamide

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